Cas no 803739-20-0 (2H-Indol-2-one,1,3-dihydro-1,3-dimethyl-3-(2-methylpropyl)-(9CI))

• Product name: 2H-Indol-2-one,1,3-dihydro-1,3-dimethyl-3-(2-methylpropyl)-(9CI)
• CAS No: 803739-20-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 985539
• PubChem ID: 45097520

2H-Indol-2-one,1,3-dihydro-1,3-dimethyl-3-(2-methylpropyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,1,3-dihydro-1,3-dimethyl-3-(2-methylpropyl)-(9CI)
• 3-Isobutyl-1,3-dimethylindolin-2-one
• 803739-20-0
• 2H-Indol-2-one, 1,3-dihydro-1,3-dimethyl-3-(2-methylpropyl)-
• DB-270378

• Inchi： InChI=1S/C14H19NO/c1-10(2)9-14(3)11-7-5-6-8-12(11)15(4)13(14)16/h5-8,10H,9H2,1-4H3
• InChI Key： WWXNMWKCPDSONB-UHFFFAOYSA-N
• SMILES： CC(C)CC1(C2=CC=CC=C2N(C1=O)C)C

Computed Properties

• Exact Mass: 217.147
• Monoisotopic Mass: 217.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 3